Cas no 2229326-14-9 (3-amino-3-(4-ethoxy-2-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(4-ethoxy-2-methylphenyl)cyclobutan-1-ol
• CAS No: 2229326-14-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6463935
• PubChem ID: 165761111
• Update Time: 2025-05-25

3-amino-3-(4-ethoxy-2-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-ethoxy-2-methylphenyl)cyclobutan-1-ol
• EN300-1742667
• 2229326-14-9

• Inchi： 1S/C13H19NO2/c1-3-16-11-4-5-12(9(2)6-11)13(14)7-10(15)8-13/h4-6,10,15H,3,7-8,14H2,1-2H3
• InChI Key： OYWVRZSAGMDBEQ-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2C)OCC)(C1)N

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(4-ethoxy-2-methylphenyl)cyclobutan-1-ol

3-Amino-3-(4-Ethoxy-2-Methylphenyl)cyclobutan-1-ol: A Comprehensive Overview

3-Amino-3-(4-Ethoxy-2-Methylphenyl)cyclobutan-1-ol is a complex organic compound with the CAS registry number 2229326-14-9. This compound belongs to the class of cycloalkanols, characterized by a cyclobutane ring with an amino group and a hydroxyl group attached to the same carbon atom. The substituents on the phenyl ring, namely the ethoxy and methyl groups, contribute to its unique chemical properties and potential applications in various fields.

The synthesis of 3-amino-3-(4-ethoxy-2-methylphenyl)cyclobutan-1-ol involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent studies have focused on optimizing these synthetic pathways, leveraging green chemistry principles to minimize environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process.

One of the most promising applications of this compound lies in its potential as a chiral building block in asymmetric synthesis. The presence of multiple stereogenic centers in its structure makes it an ideal candidate for constructing complex molecules with high enantioselectivity. Recent advancements in stereochemistry have enabled scientists to exploit this compound's chirality in the development of novel pharmaceutical agents.

In the field of pharmacology, 3-amino-3-(4-ethoxy-2-methylphenyl)cyclobutan-1-ol has shown potential as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preclinical studies have demonstrated its activity in inhibiting certain kinases, suggesting its role in anti-cancer drug development.

The compound's stability under physiological conditions is another area of interest. Researchers have investigated its metabolic pathways and bioavailability, which are critical factors for its potential use as a therapeutic agent. Recent findings indicate that it exhibits moderate stability in vitro, which could be further enhanced through chemical modifications.

From an analytical standpoint, the characterization of 3-amino-3-(4-Ethoxy-2-Methylphenyl)cyclobutan-1-Ol has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards in both research and industrial settings.

In conclusion, 3-amino-3-(4-Ethoxy-2-Methylphenyl)cyclobutan-Ol (CAS No: 2229326) is a versatile compound with significant potential in organic synthesis and drug discovery. Ongoing research continues to uncover new applications and optimize its use across various industries.